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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 2,4-Difluoroaniline, a crucial reagent in various
synthetic applications. Adherence to these protocols is critical for minimizing risk and ensuring
the well-being of all laboratory personnel.

Immediate Safety and Hazard Information

2,4-Difluoroaniline is a hazardous chemical that requires careful handling. It is classified as
toxic if it comes into contact with the skin, is inhaled, or is swallowed.[1] It can also cause skin
and serious eye irritation, and may lead to respiratory irritation.[1]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement Pictogram
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Data sourced from multiple safety data sheets.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,4-Difluoroaniline is
essential for safe handling and storage.
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Property Value

Molecular Formula CeHsF2N

Molecular Weight 129.11 g/mol [2][3][4][5]

Appearance Pale yellow to dark reddish-purple liquid[3][6]
Boiling Point 168.4-170 °C at 753-760 mmHg[3][4]
Melting Point -7.5 °C[3][4]

Flash Point 62 - 70 °C[5]

Density 1.268 g/mL at 25 °C[3][4][6]

Solubility Not miscible or difficult to mix with water.[4]

Operational Plan: A Step-by-Step Protocol for Safe
Handling

This detailed protocol outlines the necessary steps for safely handling 2,4-Difluoroaniline in a
laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

 All work with 2,4-Difluoroaniline must be conducted in a properly functioning chemical fume
hood to minimize inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the immediate work
area.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.
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» Hand Protection: Wear chemically resistant gloves. While specific data for 2,4-
Difluoroaniline is limited, nitrile or butyl rubber gloves are recommended for handling
aromatic amines. Always inspect gloves for any signs of degradation or perforation before
use.

» Body Protection: A lab coat, long pants, and closed-toe shoes are required. For tasks with a
higher risk of splashing, a chemically resistant apron or coveralls should be worn.

o Respiratory Protection: When working with larger quantities or in situations with a potential
for aerosolization, a NIOSH-approved respirator with organic vapor cartridges is necessary.

[7]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 2,4-Difluoroaniline.
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Safe handling workflow for 2,4-Difluoroaniline.
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First Aid Measures

In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan: Managing 2,4-Difluoroaniline Waste

Proper disposal of 2,4-Difluoroaniline and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it must be disposed of as hazardous waste.

Waste Segregation and Collection

Waste Stream: All waste containing 2,4-Difluoroaniline, including unused product, reaction
residues, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), must be
collected in a designated "Halogenated Organic Waste" container.

Container: Use a chemically compatible and clearly labeled waste container with a secure
lid. The container should be in good condition and free from leaks.

Labeling and Storage

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "2,4-Difluoroaniline,” and the approximate concentration. The date of waste
accumulation should also be clearly marked.
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o Storage: Store the waste container in a designated satellite accumulation area that is cool,
dry, and well-ventilated. The storage area should have secondary containment to capture
any potential leaks.

Final Disposal

e Arranging Pickup: Once the waste container is full, contact your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to
arrange for pickup.

o Documentation: Ensure all required waste disposal documentation is completed accurately
and accompanies the waste container for pickup.

By adhering to these comprehensive safety and handling protocols, researchers can
confidently work with 2,4-Difluoroaniline while minimizing risks to themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146603#personal-protective-equipment-for-handling-
2-4-difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b146603#personal-protective-equipment-for-handling-2-4-difluoroaniline
https://www.benchchem.com/product/b146603#personal-protective-equipment-for-handling-2-4-difluoroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

